6-Chloro-2-fluoro-3-methylbenzylamine

• IUPAC Name: (6-chloro-2-fluoro-3-methylphenyl)methanamine
• InChI: InChI=1S/C8H9ClFN/c1-5-2-3-7(9)6(4-11)8(5)10/h2-3H,4,11H2,1H3
• InChI Key: DVMQLADOLJGLSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)Cl)CN)F
• Molecular Formula: C8H9ClFN
• DSSTOX Substance ID: DTXSID80378633
• Molecular Weight: 173.61 g/mol
• CAS No.: 261762-86-1

Description

6-Chloro-2-fluoro-3-methylbenzylamine, also known as 6-CFMB, is an organic compound used in various scientific research and laboratory experiments. It is a derivative of benzylamine, a naturally occurring aromatic amine. 6-CFMB is a colorless solid with a pungent odor and is soluble in water, ethanol, and other organic solvents. It has a melting point of 63-64°C and a boiling point of 143-144°C. 6-CFMB is a versatile compound and is used in a variety of scientific applications.

Scientific Research Applications

Structural and Spectroscopic Analysis

Studies have highlighted the significance of derivatives of 6-Chloro-2-fluoro-3-methylbenzylamine in structural and spectroscopic analysis. For instance, Čajan and Trávníček (2011) conducted a comprehensive study on the structural and spectroscopic properties of a series of 6-benzylaminopurine derivatives, which are closely related to the compound of interest, utilizing techniques such as X-ray diffraction and quantum chemical calculations Čajan & Trávníček, 2011.

Synthesis and Chemical Reactions

The compound and its derivatives have also been pivotal in synthesis and reaction studies. Kassaee et al. (2004) demonstrated the utility of N-Methylbenzylammonium fluorochromate(VI) on silica gel, a derivative, as a selective and efficient heterogeneous oxidant for the oxidation of aryl alcohols to their corresponding aldehydes and ketones Kassaee, Sayyed-alangi, & Sajjadi-Ghotbabadi, 2004. This highlights the compound's role in facilitating selective chemical transformations.

Pharmacological Applications

On the pharmacological front, derivatives have been explored for their potential therapeutic applications. For example, radiolabeled analogues of 6-benzyloxy-9H-purin-2-ylamine, closely related to the primary compound, have been synthesized for potential use in the in vivo mapping of O(6)-alkylguanine-DNA alkyltransferase, suggesting applications in cancer treatment and diagnostic imaging Vaidyanathan et al., 2000.

Material Science and Organic Electronics

Furthermore, the compound's derivatives have found applications in material science and organic electronics. For instance, Hao et al. (2019) described the synthesis of a single-layered organic-inorganic hybrid material [(FBMA)2PbBr4], which exhibited reversible phase transition and intense fluorescent properties, indicating potential uses in optoelectronic devices Hao et al., 2019.